Cas no 104692-98-0 (Ethanone, 1-(3,4-dihydroxyphenyl)-2-(methylthio)-)

• Product Name: Ethanone, 1-(3,4-dihydroxyphenyl)-2-(methylthio)-
• CAS No: 104692-98-0
• MF: C₉H₁₀O₃S
• MW: 198.238901615143
• CID: 1145662
• PubChem ID: 13718339
• Update Time: 2025-04-20

Ethanone, 1-(3,4-dihydroxyphenyl)-2-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3,4-dihydroxyphenyl)-2-(methylthio)-
• 3',4'-dihydroxy-2-(methylthio)acetophenone
• 1-(3,4-dihydroxyphenyl)-2-methylsulfanylethanone
• EN300-394145
• AE-562/43458591
• 1-(3,4-dihydroxyphenyl)-2-(methylsulfanyl)ethan-1-one
• 1-(3,4-dihydroxyphenyl)-2-(methylsulfanyl)ethanone
• 104692-98-0
• SCHEMBL8258568
• 1-(3,4-dihydroxyphenyl)-2-methylsulfanyl ethanone
• 4-[2-(methylthio)acetyl]pyrocatechol
• QCNZQIFOEXLRDS-UHFFFAOYSA-N

• Inchi： 1S/C9H10O3S/c1-13-5-9(12)6-2-3-7(10)8(11)4-6/h2-4,10-11H,5H2,1H3
• InChI Key： QCNZQIFOEXLRDS-UHFFFAOYSA-N
• SMILES： S(C)CC(C1C=CC(=C(C=1)O)O)=O

Computed Properties

• Exact Mass: 198.0351
• Monoisotopic Mass: 198.03506535g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 57.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones